Cas no 1182-42-9 (Cholesterol Caprylate)

• Product Name: Cholesterol Caprylate
• CAS No: 1182-42-9
• MF: C₃₅H₆₀O₂
• MW: 512.849711418152
• MDL: MFCD00003642
• CID: 40963
• PubChem ID: 87565475
• Update Time: 2025-11-06

Cholesterol Caprylate Chemical and Physical Properties

Names and Identifiers

• Cholesteryl caprylate
• Cholest-5-ene-3-beta-yl octanoate
• Cholesterol n-Octanoate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] octanoate
• Cholesterol Caprylate
• 3beta-Hydroxy-5-cholestene 3-octanoate
• cholesterol caprilate
• cholesterol octanoate
• Cholesteryl n-octanoate
• cholesteryl octanoate
• n-Octanoic Acid Cholesterol Ester
• Cholesteryl Octanoate (Caprylate)
• Cholesterol n-Caprylate
• Cholest-5-en-3-ol (3.beta.)-, octanoate
• SKLBBRQPVZDTNM-SJTWHRLHSA-N
• 5-Cholesten-3
• A-ol 3-octanoate
• 3.beta.-Octanoyloxycholest-5-ene
• 5-Cholesten-3.beta.-ol caprylate
• Octanoic acid 3beta-ch
• CAPRYLIC ACID CHOLESTEROL ESTER
• (3S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl octanoate
• CHOLESTEROL, OCTANOATE
• NS00023805
• SCHEMBL161053
• CHOLEST-5-EN-3-OL (3.BETA.)-, 3-OCTANOATE
• AS-57523
• D95346
• CHOLESTERYL CAPRYLATE [USP-RS]
• 1182-42-9
• UNII-X9U26HA4Z2
• CS-0185587
• HY-W127349
• (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl octanoate
• J-003724
• Cholesteryl caprylate, United States Pharmacopeia (USP) Reference Standard
• 5-Cholesten-3beta-ol 3-octanoate
• MFCD00003642
• 3.BETA.-(OCTANOYLOXY)CHOLEST-5-ENE
• DTXSID00152038
• AKOS024306975
• X9U26HA4Z2
• EINECS 214-656-2
• 3beta-Octanoyloxycholest-5-ene
• DTXCID3074529
• 5Cholesten3betaol 3octanoate
• Cholest5ene3betayl octanoate
• 3betaHydroxy5cholestene 3octanoate
• Cholesterylcaprylate
• 3BETA-(OCTANOYLOXY)CHOLEST-5-ENE
• Cholesteryl noctanoate
• CHOLESTERYL CAPRYLATE (USP-RS)
• CHOLEST-5-EN-3-OL (3BETA)-, 3-OCTANOATE
• 214-656-2
• FC61960

• MDL： MFCD00003642
• Inchi： 1S/C35H60O2/c1-7-8-9-10-11-15-33(36)37-28-20-22-34(5)27(24-28)16-17-29-31-19-18-30(26(4)14-12-13-25(2)3)35(31,6)23-21-32(29)34/h16,25-26,28-32H,7-15,17-24H2,1-6H3/t26-,28+,29+,30-,31+,32+,34+,35-/m1/s1
• InChI Key： SKLBBRQPVZDTNM-SJTWHRLHSA-N
• SMILES： O(C(CCCCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 512.45900
• Monoisotopic Mass: 512.459331
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 13
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• XLogP3: 12.1

Experimental Properties

• Color/Form: powder
• Density: 0.9633 (rough estimate)
• Melting Point: 110 °C (lit.)
• Boiling Point: 539.1°C (rough estimate)
• Flash Point: 293.7±11.8 °C
• Refractive Index: 1.5250 (estimate)
• PSA: 26.30000
• LogP: 10.30010
• Solubility: Insoluble in water
• Specific Rotation: -30 º (c=2, CHCl3 24 ºC)
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Cholesterol Caprylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on Cholesterol Caprylate

Market Research and Analysis Report on Cholesterol Caprylate (1182-42-9) in Chemical-Biomedical Fields

Cholesterol Caprylate, identified by the CAS number 1182-42-9, has emerged as a significant compound in the chemical-biomedical industry, particularly in drug delivery systems and lipid-based formulations. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects of Cholesterol Caprylate.

Recent studies have highlighted the potential of Cholesterol Caprylate as a versatile excipient in pharmaceutical formulations. Its unique properties, including high lipid solubility and compatibility with various drug molecules, make it an ideal candidate for enhancing drug bioavailability. The compound has been extensively researched for its role in nanotechnology-based drug delivery systems, such as liposomes and solid lipid nanoparticles.

The global demand for Cholesterol Caprylate is driven by the increasing need for advanced drug delivery systems in the pharmaceutical industry. Key markets include North America, Europe, and Asia-Pacific, with emerging economies showing significant growth potential. The rising prevalence of chronic diseases and the need for targeted therapies are further fueling the demand for innovative lipid-based formulations.

From a supply chain perspective, several global suppliers have established themselves as key players in the production and distribution of Cholesterol Caprylate. These suppliers are investing heavily in research and development to meet the growing demand for high-quality raw materials. Additionally, regulatory frameworks governing the use of excipients in pharmaceuticals are becoming more stringent, necessitating continuous quality improvement efforts.

In terms of research advancements, recent studies have focused on optimizing the synthesis process of Cholesterol Caprylate to improve yield and reduce costs. Innovations in green chemistry techniques are also being explored to minimize environmental impact. Collaborative efforts between academia and industry are playing a pivotal role in translating research findings into commercial applications.

Looking ahead, the market for Cholesterol Caprylate is expected to witness sustained growth due to its expanding applications in biotechnology and personalized medicine. The integration of artificial intelligence and machine learning in drug development is likely to further enhance its utility. However, challenges such as supply chain disruptions and fluctuating raw material prices pose risks that need to be carefully managed.

In conclusion, Cholesterol Caprylate (1182-42-9) holds immense potential in shaping the future of lipid-based drug delivery systems. Its adoption across diverse therapeutic areas underscores its versatility and significance in the chemical-biomedical sector. As research continues to uncover new applications, stakeholders are well-positioned to capitalize on this emerging opportunity.